Cas no 53398-81-5 (3-Hexen-1-ol,propanoate, (3E)- (9CI))

• Product Name: 3-Hexen-1-ol,propanoate, (3E)- (9CI)
• CAS No: 53398-81-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 376604
• PubChem ID: 5352977
• Update Time: 2025-04-19

3-Hexen-1-ol,propanoate, (3E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-1-ol,propanoate, (3E)- (9CI)
• (E)-hex-3-enyl propionate
• (3E)-hex-3-en-1-yl propanoate
• DTXSID201037426
• Propanoic acid, (E)-3-hexenyl ester
• LS-13684
• TRANS-3-HEXENYL PROPIONATE
• NZ4EH67031
• 53398-81-5
• LGTLDEUQCOJGFP-AATRIKPKSA-N
• Hex-trans-3-enyl propionate
• (3E)-3-hexenyl propionate
• TRANS-3-HEXENYL PROPANOATE
• NS00090030
• AKOS015903009
• EINECS 258-514-8
• UNII-NZ4EH67031
• SCHEMBL649881
• 3-Hexenyl propionate, (3E)-
• e-3-hexenyl propanoate
• CIS-3-HEXENYLPROPIONATE
• 3-HEXEN-1-OL, 1-PROPANOATE, (3E)-
• Q27285114
• SCHEMBL2774150
• (E)-3-Hexen-1-ol, propanoate
• [(E)-hex-3-enyl] propanoate

• Inchi： 1S/C9H16O2/c1-3-5-6-7-8-11-9(10)4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+
• InChI Key： LGTLDEUQCOJGFP-AATRIKPKSA-N
• SMILES： O(C(CC)=O)CC/C=C/CC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• Density: 0.896
• Boiling Point: 196.2°Cat760mmHg
• Flash Point: 73.8°C
• Refractive Index: 1.436
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters